G Protein-coupled Receptor Kinase (GRK) Inhibitor
  • CCG215022
    CCG215022
    • Cat. No.:
    • B606539
    • CAS No.:
    • Molecular Formula:
    • C26H22FN7O3
    • Molecular Weight:
    • 499.5 g/mol
    Description
    CCG-215022 is a G protein-coupled receptor kinase (GRK) inhibitor (IC50s = 3.9, 0.15, and 0.38 μM for GRK1, GRK2, and GRK5, respectively). It is selective for GRKs over protein kinase A (PKA;  IC50 = 120 μM...
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  • CCG-224406
    CCG-224406
    • Cat. No.:
    • B606541
    • CAS No.:
    • Molecular Formula:
    • C29H27FN6O5
    • Molecular Weight:
    • 558.6 g/mol
    Description
    CCG-22440 is a Highly Selective and Potent G Protein-Coupled Receptor Kinase 2 Inhibitor. CCG-224406 had an IC50 for GRK2 of 130 nM, greater than 700-fold selectivity over other GRK subfamilies, and no detectabl...
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  • GRK2 Inhibitor 1
    GRK2 Inhibitor 1
    • Cat. No.:
    • B1672151
    • CAS No.:
    • 24269-96-3
    • Molecular Formula:
    • C12H9NO6
    • Molecular Weight:
    • 263.2 g/mol
    Description
    Selective β-Adrenergic Receptor Kinase 1 inhibitor (IC50 = 126 µM). Putative cardioprotective agent.
    βARK1 inhibitor is an inhibitor of G protein-coupled receptor kinase 2/β-adrenergic receptor kinase 1 (GRK2...
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  • GSK466317A
    GSK466317A
    • Cat. No.:
    • B1672388
    • CAS No.:
    • 864082-48-4
    • Molecular Formula:
    • C21H16ClF3N4O2
    • Molecular Weight:
    • 448.8 g/mol
    Description
    GSK466317A is a GRK2 inhibitor. GRK2 has been directly implicated in the progression of heart failure. Selective inhibitors of individual subfamilies of G protein-coupled receptor kinases (GRKs) would serve as u...
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  • GRK2 Inhibitor 1
    GRK2 Inhibitor 1
    • Cat. No.:
    • B3023307
    • CAS No.:
    • 18873-34-2
    • Molecular Formula:
    • C12H9NO6
    • Molecular Weight:
    • 263.2 g/mol
    Description
    GRK2 Inhibitor 1, also known as GRK2 Inhibitor 1, is a useful research compound. Its molecular formula is C12H9NO6 and its molecular weight is 263.2 g/mol. The purity is usually 95%.
    The exact mass of the c...
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  • CCG258208
    CCG258208
    • Cat. No.:
    • B3028431
    • CAS No.:
    • Molecular Formula:
    • C24H25FN4O4
    • Molecular Weight:
    • 452.5 g/mol
    Description
    CCG258208 is a useful research compound. Its molecular formula is C24H25FN4O4 and its molecular weight is 452.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CCG258208 suitable for many re...
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  • CCG-271423
    CCG-271423
    • Cat. No.:
    • B12401727
    • CAS No.:
    • Molecular Formula:
    • C28H26N4O3
    • Molecular Weight:
    • 466.5 g/mol
    Description
    CCG-271423 is a useful research compound. Its molecular formula is C28H26N4O3 and its molecular weight is 466.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CCG-271423 suitable for many r...
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  • KR-39038
    KR-39038
    • Cat. No.:
    • B12403144
    • CAS No.:
    • Molecular Formula:
    • C24H32ClFN6O
    • Molecular Weight:
    • 475.0 g/mol
    Description
    KR-39038 is a useful research compound. Its molecular formula is C24H32ClFN6O and its molecular weight is 475.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality KR-39038 suitable for many res...
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  • LAS195319
    LAS195319
    • Cat. No.:
    • B15542463
    • CAS No.:
    • Molecular Formula:
    • C29H26N10O3S
    • Molecular Weight:
    • 594.6 g/mol
    Description
    LAS195319 is a useful research compound. Its molecular formula is C29H26N10O3S and its molecular weight is 594.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LAS195319 suitable for many r...
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  • GRK2 Inhibitor
    GRK2 Inhibitor
    • Cat. No.:
    • B15604684
    • CAS No.:
    • Molecular Formula:
    • C12H9NO6
    • Molecular Weight:
    • 263.20 g/mol
    Description
    GRK2 Inhibitor is a useful research compound. Its molecular formula is C12H9NO6 and its molecular weight is 263.20 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GRK2 Inhibitor suitable for...
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